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Compound of Interest

Compound Name: Paritaprevir

Cat. No.: B8023442

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for Paritaprevir, an antiviral agent used in the treatment of Hepatitis C. Adherence
to these guidelines is essential to ensure the safety of personnel and to prevent environmental
contamination.

Paritaprevir: Key Quantitative Data

The following table summarizes key quantitative data for Paritaprevir, providing a quick
reference for its physical and pharmacokinetic properties.
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Property Value Source
Molecular Formula C40H43N707S [1]
Plasma Protein Binding 97-98.6% [1]

Bioavailability

Not evaluated

[1]

Metabolism

Hepatic, primarily by CYP3A4
and CYP3A5

[1](2]

Elimination Half-life

5.5 hours

[1]

Time to Maximum

Concentration (Tmax)

4-5 hours

[2]

Excretion

Feces (87.8%), Urine (8.8%)

[1]3]

Solubility in DMSO

100 mg/mL (130.56 mM)

[2]

Disposal Protocols and Methodologies

While specific experimental protocols for the disposal of Paritaprevir are not detailed in the

available literature, the following procedures are based on general best practices for the

disposal of pharmaceutical waste in a laboratory setting. The Safety Data Sheet (SDS) for

Paritaprevir indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS). However, it is crucial to prevent its entry into sewer

systems or surface and ground water.

Step-by-Step Disposal Guidance:

o Review Institutional Policies: Before proceeding with any disposal method, consult your

institution's specific guidelines and standard operating procedures (SOPs) for chemical and

pharmaceutical waste disposal.

o Segregation of Waste: Properly segregate Paritaprevir waste from other laboratory waste

streams. This includes unused or expired pure compounds, contaminated labware (e.qg.,

vials, pipette tips, gloves), and solutions containing Paritaprevir.

e Containerization:
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o Place solid Paritaprevir waste in a clearly labeled, sealed, and leak-proof container.

o Collect liquid waste containing Paritaprevir in a separate, compatible, and clearly labeled
waste container. Do not mix with other solvent waste unless permitted by your institution's
waste management plan.

o Labeling: Label all waste containers with "Paritaprevir Waste" and include any other
information required by your institution, such as the concentration and date.

o Storage: Store the sealed waste containers in a designated, secure area away from
incompatible materials, pending collection by your institution's environmental health and
safety (EHS) department or a licensed waste contractor.

» Arrangement for Pickup: Contact your EHS department or a certified hazardous waste
disposal company to arrange for the collection and final disposal of the Paritaprevir waste.
The primary recommended method for the disposal of pharmaceutical waste is incineration.

[4]

o Documentation: Maintain a detailed record of the amount of Paritaprevir disposed of, the
date of disposal, and the method used, in accordance with your laboratory's record-keeping
policies.

Important Considerations:

e Do Not Dispose Down the Drain: Under no circumstances should Paritaprevir or materials
contaminated with it be disposed of down the drain. The U.S. Environmental Protection
Agency (EPA) prohibits the sewering of hazardous pharmaceutical waste.[5][6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab
coat, and safety glasses, when handling Paritaprevir and its waste.

e Regulatory Compliance: Ensure that all disposal practices comply with local, state, and
federal regulations governing pharmaceutical waste, such as the Resource Conservation
and Recovery Act (RCRA) in the United States.[5][7]

Paritaprevir Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Paritaprevir in a research laboratory setting.
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Caption: Logical workflow for the disposal of Paritaprevir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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